Cas no 2580181-76-4 (Methyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate)

• Product Name: Methyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate
• CAS No: 2580181-76-4
• MF: C₁₁H₁₂ClNO₂S
• MW: 257.736480712891
• CID: 6479256
• PubChem ID: 165888716
• Update Time: 2025-06-14

Methyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate
• 2580181-76-4
• EN300-27723892
• Methyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate

• Inchi： 1S/C11H12ClNO2S/c1-15-11(14)9-6-16-10(13-9)7-4-2-3-5-8(7)12/h2-5,9-10,13H,6H2,1H3
• InChI Key： GEKBJGCHSYIZNI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1NC(C(=O)OC)CS1

Computed Properties

• Exact Mass: 257.0277275g/mol
• Monoisotopic Mass: 257.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų

Additional information on Methyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate

Comprehensive Overview of Methyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2580181-76-4)

Methyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2580181-76-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazolidine derivative is characterized by its unique molecular structure, combining a chlorophenyl group with a carboxylate ester functionality. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and material science.

The compound's CAS number 2580181-76-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular formula and structural features make it a valuable intermediate in synthesizing more complex molecules. Recent studies highlight its role in developing bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and low off-target effects.

From a synthetic chemistry perspective, Methyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate exemplifies the importance of scaffold diversity in medicinal chemistry. The thiazolidine ring system is known for its conformational flexibility and ability to participate in various molecular interactions. This has led to increased searches for "thiazolidine-based drug candidates" and "chlorophenyl derivatives in drug design" across scientific literature and patent databases.

The compound's physicochemical properties, including its solubility profile and stability under various conditions, are frequently discussed in formulation studies. These characteristics are crucial for researchers investigating "drug delivery systems" or "prodrug development," which remain hot topics in pharmaceutical innovation. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to characterize this compound, reflecting the broader industry emphasis on quality control in chemical synthesis.

In the context of green chemistry initiatives, there's growing interest in optimizing the synthesis of 2580181-76-4 to reduce environmental impact. This aligns with frequent searches for "sustainable synthesis methods" and "eco-friendly chemical production." The compound's potential as a building block for biodegradable materials has also been explored, connecting it to the circular economy concept gaining traction in materials science.

Patent analysis reveals that derivatives of Methyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate have been investigated for various applications, though specific therapeutic areas are often protected as intellectual property. This has led to increased academic and industrial interest in "structure-activity relationships" of similar compounds, particularly in the context of fragment-based drug discovery approaches that are revolutionizing pharmaceutical development.

The safety profile of CAS 2580181-76-4 is typically assessed through standard in vitro assays before further development. This reflects the pharmaceutical industry's focus on "early-stage toxicity screening" to reduce late-stage attrition in drug development pipelines. The compound's metabolic stability and pharmacokinetic properties would be key considerations for any potential therapeutic application, areas that generate significant discussion in ADME studies (Absorption, Distribution, Metabolism, and Excretion).

From a commercial perspective, the availability of Methyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate from chemical suppliers is monitored by researchers seeking "high-purity chemical intermediates" for their projects. The compound's pricing and scale-up potential are frequently evaluated against similar heterocyclic building blocks, reflecting the competitive landscape of fine chemical production.

In analytical chemistry applications, this compound serves as an interesting case study for method development, particularly in "chiral separation techniques" due to its stereocenter. This connects to broader discussions about "analytical method validation" in regulatory submissions, a critical requirement for pharmaceutical quality systems worldwide.

Looking forward, the scientific community continues to explore novel derivatives of 2580181-76-4, with particular attention to their potential in emerging fields like "proteolysis targeting chimeras" (PROTACs) and other targeted protein degradation technologies. This positions the compound within cutting-edge therapeutic modalities that are transforming modern drug discovery paradigms.